4-Amino-3-methylisothiazole-5-carboxylic acid
Overview
Description
4-Amino-3-methylisothiazole-5-carboxylic acid is a chemical compound with the CAS Number: 4592-56-7 . It has a molecular weight of 158.18 and its IUPAC name is 4-amino-3-methyl-5-isothiazolecarboxylic acid . It appears as a white to yellow solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is1S/C5H6N2O2S/c1-2-3 (6)4 (5 (8)9)10-7-2/h6H2,1H3, (H,8,9)
. This indicates the molecular structure of the compound. Physical and Chemical Properties Analysis
This compound is a white to yellow solid at room temperature . It has a molecular weight of 158.18 .Scientific Research Applications
Synthesis of Biologically Active Compounds
4-Amino-3-methylisothiazole-5-carboxylic acid and related compounds are integral in synthesizing various biologically active molecules. For instance, Ferrini et al. (2015) demonstrated the use of 5-amino-1,2,3-triazole-4-carboxylic acid in creating peptidomimetics and compounds based on the triazole scaffold, which are significant in drug design and biological studies (Ferrini et al., 2015).
Development of Isothiazole Derivatives
Research by Walsh and Wooldridge (1972) and Naito et al. (1968) indicates the importance of isothiazole derivatives, including this compound, in the synthesis of various chemical compounds. These studies explore the preparation and reactions of different isothiazole derivatives (Walsh & Wooldridge, 1972); (Naito et al., 1968).
Pharmaceutical and Therapeutic Applications
Lipnicka et al. (2007) synthesized derivatives of 3-methyl-4-isothiazolecarboxylic acid and investigated their immunological activities, highlighting the potential therapeutic applications of these compounds (Lipnicka & Zimecki, 2007). Similarly, Machoń (1976) focused on the synthesis of derivatives of 3-methyl-5-aminoisothiazolo-4-carboxylic acid and their psychotropic and cytostatic activities, pointing towards their pharmaceutical relevance (Machoń, 1976).
Use in Multicomponent Reactions
Murlykina et al. (2017) investigated the application of aminoazoles, including 3-amino-5-methylisoxazole, in Ugi and Groebke–Blackburn–Bienaymé multicomponent reactions, demonstrating the versatility of these compounds in complex chemical syntheses (Murlykina et al., 2017).
Chemical Properties and Reactivity Studies
Regiec and Wojciechowski (2019) focused on the synthesis and detailed study of the spectroscopic and electronic properties of 3-methyl-4-nitroisothiazole, a related compound, which provides insights into the chemical behavior and reactivity of these types of molecules (Regiec & Wojciechowski, 2019).
Safety and Hazards
The safety information available indicates that 4-Amino-3-methylisothiazole-5-carboxylic acid may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing hands thoroughly after handling .
Properties
IUPAC Name |
4-amino-3-methyl-1,2-thiazole-5-carboxylic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O2S/c1-2-3(6)4(5(8)9)10-7-2/h6H2,1H3,(H,8,9) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBAJXFHZXYACIP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NSC(=C1N)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80628524 | |
Record name | 4-Amino-3-methyl-1,2-thiazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80628524 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4592-56-7 | |
Record name | 4-Amino-3-methyl-5-isothiazolecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4592-56-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Amino-3-methyl-1,2-thiazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80628524 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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